BENGHE Foundational & Exploratory

Check Availability & Pricing

MC1568: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MC1568
CAS No.: 1239610-44-6
Cat. No.: B1139465

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of MC1568, a selective
inhibitor of class lla histone deacetylases (HDACSs). This document details its chemical
properties, mechanism of action, key signaling pathway interactions, and established
experimental protocols.

Chemical and Physical Properties

MC1568 is a synthetic (aryloxopropenyl)pyrrolyl hydroxyamide that demonstrates selective
inhibitory activity against class lla HDACs.[1][2][3] Its fundamental properties are summarized
below.
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Property Value Reference
CAS Number 852475-26-4 [1][2]1[3]
Molecular Weight 314.31 g/mol [2][41[5]
Molecular Formula C17H1sFN203 [1112]14]
Purity >96% (HPLC) [41[5]

. Soluble in DMSO (>10 mM),
Solubility _ _ [1][5]
insoluble in water and ethanol.

Store at +4°C for short term or
Storage [5]1[6]
-20°C for long term.

Mechanism of Action and Biological Activity

MC1568 is a potent and specific inhibitor of class Ila histone deacetylases, which include
HDAC4, HDAC5, HDAC7, and HDAC9.[2][3] It exhibits tissue-selective inhibition, notably
affecting HDAC4 and HDACS in skeletal muscle and the heart without significantly impacting
class | HDACs (HDAC1, 2, 3) or HDAC3 activity.[3][4][5]

The primary mechanism of MC1568 involves the modulation of transcription factor activity,
particularly the myocyte enhancer factor 2D (MEF2D).[1][4] MC1568 has been shown to arrest
myogenesis by:

o Decreasing the expression of MEF2D.[1][3]
o Stabilizing the repressive MEF2D-HDAC3/4 complex.[1][3][4]
« Inhibiting the acetylation of MEF2D that is induced during differentiation.[1][3]

Furthermore, MC1568 interferes with retinoic acid receptor (RAR) and peroxisome proliferator-
activated receptor-gamma (PPARYy)-mediated differentiation pathways, thereby attenuating
adipogenesis.[1][2]

Signaling Pathways
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The inhibitory effects of MC1568 are primarily mediated through its influence on key cellular
signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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